Cas no 1806560-31-5 (Ethyl 3-(2-carboxyethyl)-4-(carboxy(hydroxy)methyl)benzoate)

• Product Name: Ethyl 3-(2-carboxyethyl)-4-(carboxy(hydroxy)methyl)benzoate
• CAS No: 1806560-31-5
• MF: C₁₄H₁₆O₇
• MW: 296.272644996643
• CID: 4957161
• Update Time: 2025-10-24

Ethyl 3-(2-carboxyethyl)-4-(carboxy(hydroxy)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyethyl)-4-(carboxy(hydroxy)methyl)benzoate

• Inchi： 1S/C14H16O7/c1-2-21-14(20)9-3-5-10(12(17)13(18)19)8(7-9)4-6-11(15)16/h3,5,7,12,17H,2,4,6H2,1H3,(H,15,16)(H,18,19)
• InChI Key： VXGMHDFHHYEJMH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(C(=O)OCC)=CC=1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 393
• XLogP3: 0.8
• Topological Polar Surface Area: 121

Additional information on Ethyl 3-(2-carboxyethyl)-4-(carboxy(hydroxy)methyl)benzoate

Comprehensive Overview of Ethyl 3-(2-carboxyethyl)-4-(carboxy(hydroxy)methyl)benzoate (CAS No. 1806560-31-5)

Ethyl 3-(2-carboxyethyl)-4-(carboxy(hydroxy)methyl)benzoate (CAS No. 1806560-31-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This ester derivative, characterized by multiple carboxyl and hydroxyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular framework, combining aromatic and aliphatic components, makes it valuable for designing drug candidates, particularly in targeting enzyme modulation and metabolic pathways. Researchers are increasingly exploring its potential in prodrug development and bioconjugation strategies, aligning with the growing demand for precision therapeutics.

The compound's CAS number 1806560-31-5 ensures precise identification in regulatory and commercial contexts, addressing concerns about traceability in supply chains—a critical topic in pharmaceutical quality control. Recent studies highlight its role in sustainable chemistry, as its degradable ester linkages align with green chemistry principles. This resonates with current industry trends emphasizing eco-friendly synthesis and reduced environmental impact of chemical processes. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to verify its purity, a frequent search query among quality assurance professionals.

In material science, Ethyl 3-(2-carboxyethyl)-4-(carboxy(hydroxy)methyl)benzoate demonstrates intriguing properties for polymeric applications. Its bifunctional carboxyl groups enable crosslinking in biodegradable polymers, relevant to medical device coatings—a trending topic in biomedical engineering forums. The compound's solubility profile (often searched alongside "solubility of CAS 1806560-31-5") in polar solvents like DMSO and ethanol facilitates formulation development, while its stability under physiological conditions makes it suitable for drug delivery systems research.

From a synthetic perspective, this benzoate derivative exemplifies modern multistep organic synthesis challenges. Patent literature reveals optimized routes involving selective esterification and carboxyl protection strategies—key terms in synthetic organic chemistry discussions. Its structural complexity addresses frequent queries about "steric effects in aromatic substitution" and "ortho-functionalization techniques," making it a case study for advanced chemistry education. Computational chemistry studies leveraging DFT calculations (another high-search-volume term) have modeled its conformational behavior, aiding in property prediction.

The pharmacological relevance of CAS 1806560-31-5 stems from its potential as a metabolite analog. Its resemblance to endogenous compounds sparks interest in metabolic pathway interference—a hot topic in cancer and inflammation research. Recent preprint publications speculate about its role in small molecule inhibitors, particularly for carboxylase enzymes, though clinical validation remains ongoing. This aligns with frequent searches for "benzoate derivatives in drug discovery" and "carboxyl-rich bioactive compounds," reflecting the compound's intersection with cutting-edge therapeutic development.

Industrial applications of this chemical are emerging in specialty coatings and adhesive formulations, where its polar groups enhance substrate adhesion. Safety data sheets emphasize standard organic lab precautions, with no significant volatility concerns—a practical consideration for researchers querying "handling precautions for CAS 1806560-31-5." As analytical standards become available, the compound's utility in calibration mixtures for mass spectrometry expands, addressing another niche but growing market need in analytical chemistry circles.

Future research directions for Ethyl 3-(2-carboxyethyl)-4-(carboxy(hydroxy)methyl)benzoate may explore its chiral resolution potential, given the hydroxyl-bearing stereocenter—a subject of increasing importance in asymmetric synthesis. Environmental fate studies (responding to "biodegradation of multifunctional benzoates" search trends) could further establish its sustainability profile. With the pharmaceutical industry's shift toward multifunctional intermediates, this compound's dual carboxyl/hydroxyl functionality positions it as a promising candidate for next-generation therapeutic scaffold design and material science innovations.